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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety and logistical information for the handling of
Strontium malonate. Adherence to these procedures is vital for ensuring personal safety and
maintaining a secure research environment. This document outlines the necessary personal
protective equipment (PPE), step-by-step operational plans for handling and disposal, and
summarizes key data.

Disclaimer

Publicly available safety data for Strontium malonate is limited. The following guidance is
based on the known hazards of its components—strontium compounds and malonic acid—and
general best practices for handling fine chemical powders. It is imperative to consult a
substance-specific Safety Data Sheet (SDS) if available and to adhere to your institution's
specific safety protocols.

Immediate Safety Concerns

Based on related compounds, Strontium malonate should be handled as a substance that
can cause skin and serious eye irritation.[1][2][3] Inhalation of dust or ingestion should be
avoided.[2][3][4]

o Eye Contact: Can cause serious eye irritation.[2][3]

o Skin Contact: May cause skin irritation.[1][2][3]
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 Inhalation: Inhalation of dust can irritate the respiratory system.[1][2]

e Ingestion: Harmful if swallowed.[2][3][4]

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct use of PPE. The following
equipment is mandatory when handling Strontium malonate.

Protection Type Equipment Purpose

Chemical safety goggles with
To protect eyes from dust and

Eye Protection side shields or a face shield.[1] )
potential splashes.[1]
[5]
To prevent skin contact.
Chemical-resistant gloves Gloves should be inspected

Hand Protection
(e.g., nitrile or neoprene).[1][6] before use and disposed of

properly after handling.[1][7]

To be used when there is a risk

of inhaling dust, especially
) ) NIOSH-approved N95 (or ]
Respiratory Protection ) ] when handling larger
equivalent) dust respirator.[6] -
quantities or when adequate

ventilation is not available.[1]

) Chemical-resistant lab coat or To protect skin and clothing
Body Protection o
apron.[1][6] from contamination.[1]

Operational Plan: Handling and Storage

A systematic approach to handling Strontium malonate is essential to minimize risk.

Handling

e Ventilation: Always handle Strontium malonate in a well-ventilated area.[2][6] A chemical
fume hood or an area with local exhaust ventilation is strongly recommended to minimize
airborne dust levels.[6][8]
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o Safe Practices:

o

Avoid generating dust during handling.[6][9]

[¢]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][6]

[¢]

Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[2][7]

o

Use appropriate tools (e.g., spatulas) to handle the solid material.

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[2][6][8] Keep the container tightly
closed to prevent contamination and moisture absorption.[2][6][10]

o Temperature: For long-term storage, keep at -20°C; for short-term, 0 - 4°C is suitable.[10]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents and
strong acids.[8]

Experimental Workflow

The following diagram outlines the standard workflow for handling Strontium malonate in a
laboratory setting.
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Caption: Workflow for the safe handling of Strontium malonate.
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Disposal Plan

Proper disposal of chemical waste is critical for environmental safety and regulatory
compliance.

o Waste Collection: Collect all solid waste Strontium malonate and any materials
contaminated with it (e.g., gloves, weighing paper) in a designated, clearly labeled, and
sealed hazardous waste container.[2][7]

o Disposal Method: Dispose of the chemical waste through an approved waste disposal plant
or your institution's environmental health and safety (EHS) office.[2] Do not dispose of
Strontium malonate down the drain or in regular trash.[7][9]

« Spills:

o Small Spills: Carefully sweep or scoop the spilled solid into a suitable container for
disposal.[6] If appropriate, moisten the material slightly to prevent dust from becoming
airborne.[6]

o Large Spills: Evacuate the area.[6] Prevent the spread of dust. Contact your institution's
EHS department for guidance on cleanup and disposal.

Quantitative Data Summary

While a specific SDS for Strontium malonate is not readily available, the table below
summarizes known information. Data for malonic acid is included for hazard reference.
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Property Value Source

Chemical Formula C3H204Sr -

Appearance Solid powder [10]
0-4°C (short-term), -20°C

Storage Temperature [10]
(long-term)

Solubility Soluble in DMSO [10]

Causes serious eye damage,
Malonic Acid Hazards Harmful if swallowed, Causes [2][3]

skin irritation.

Generally low toxicity for non-
radioactive compounds, but
) dust inhalation should be
Strontium Compound Hazards ) ] -
avoided.[6] Some organic

strontium salts are harmful.[3]

[4]

Emergency Procedures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2] Seek immediate medical attention.[2]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
If skin irritation occurs, get medical advice.[2]

 Inhalation: Move the victim to fresh air.[2] If breathing is difficult, provide oxygen. Seek
medical attention if you feel unwell.[2]

 Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting. Call a physician or poison
control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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